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Compound of Interest

Compound Name: 5-(Tributylstannyl)pyrimidine

Cat. No.: B178186 Get Quote

In-Depth Technical Guide: 5-
(Tributylstannyl)pyrimidine
This guide provides essential technical data on 5-(Tributylstannyl)pyrimidine, a key organotin

compound utilized in organic synthesis. The information is tailored for researchers, scientists,

and professionals engaged in drug development and chemical research.

Core Chemical Properties
5-(Tributylstannyl)pyrimidine is an organometallic compound that is particularly valuable in

cross-coupling reactions, such as the Stille reaction, for the formation of carbon-carbon bonds.

Its chemical properties are summarized below.
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Property Value Source

Molecular Formula C16H30N2Sn [1][2][3][4]

Molecular Weight 369.13 g/mol [3][4]

CAS Number 144173-85-3 [1]

Appearance Liquid [2]

Density 1.117 g/mL at 25 °C [2]

Boiling Point 134-138 °C at 2 mmHg [2][3]

Refractive Index 1.515 (at 20 °C) [2][3]

Structural and Compositional Data
The molecular formula C16H30N2Sn indicates the elemental composition of the compound. A

visual representation of this information is provided below.

5-(Tributylstannyl)pyrimidine: Core Properties

5-(Tributylstannyl)pyrimidine

C16H30N2Sn

Molecular Weight

369.13 g/mol

CAS Number

144173-85-3

Click to download full resolution via product page

Core properties of 5-(Tributylstannyl)pyrimidine.

Experimental Protocols
Due to the nature of the requested data, which consists of fundamental physicochemical

properties, this information is typically determined through standardized analytical techniques
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rather than novel experimental protocols. The standard methods for determining these values

are:

Molecular Weight: Calculated based on the molecular formula and standard atomic weights.

Mass spectrometry would be the experimental method for confirmation.

Density: Measured using a pycnometer or a digital density meter at a specified temperature.

Boiling Point: Determined by distillation under reduced pressure to prevent decomposition.

Refractive Index: Measured using a refractometer at a specified temperature and wavelength

(typically the sodium D-line, 589 nm).

These are standard laboratory procedures and are widely documented in chemical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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